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Physical Properties of Boc-Met-Leu-OMe

The table below summarizes the available physical data for Boc-Met-Leu-OMe (CAS 66880-59-9), which

can offer initial clues about its solubility [1].

Property Value Notes

Molecular Formula C17H32N205S -

Formula Weight 376.51 g/mol -
Melting Point 107-109 °C Solvents used: ethyl acetate and hexane [1]
Density 1.088+0.06 g/cm?3 (Predicted) -
pKa 11.10+0.46 (Predicted) -

The mention that its melting point was determined in ethyl acetate and hexane suggests that these solvents

can be used in experimental procedures, though it does not directly quantify its solubility in them [1].
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Experimental Approach to Determine Solubility

For research purposes, establishing a solubility profile requires laboratory experimentation. The following

workflow outlines a general protocol you can adapt.
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Diagram Title: Experimental Workflow for Solubility Profiling
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Here are some key considerations for the experiment:

¢ Solvent Selection: Test a range of solvents with different polarities (e.g., hexane, diethyl ether,
dichloromethane, ethyl acetate, methanol, dimethylformamide (DMF)) to establish a comprehensive
profile.

e Temperature Control: Conduct tests at a standard temperature (e.g., 20°C or 25°C) and ensure it is
maintained throughout the experiment, as solubility is temperature-dependent.

¢ Handling Precautions: Always handle organic solvents in a well-ventilated fume hood and wear
appropriate personal protective equipment (PPE).

Alternative Strategies for Obtaining Data

Since direct data is unavailable, here are practical steps you can take:

e Consult Specialized Suppliers: Contact companies that sell Boc-Met-Leu-OMe (suppliers are listed
in one of the search results) [1]. They may have technical data sheets with solubility information that
is not publicly listed.

e Search Literature and Patents: Perform a detailed search on scientific databases (like SciFinder-n
or Reaxys) for journal articles or patents that use this specific compound. The experimental sections
often describe the solvents used for reactions or recrystallization, indirectly revealing solubility.

¢ Leverage Related Compound Data: While not a perfect substitute, the properties of simpler building
blocks like Boc-L-leucine methyl ester (which is a liquid at room temperature) [2] [3] can provide
some context. However, the presence of the methionine side chain in Boc-Met-Leu-OMe will
significantly alter its solubility behavior.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. BOC-MET-LEU-OME | 66880-59-9 [amp.chemicalbook.com]
2. Boc-L-leucine methyl ester [chemimpex.com]

3. Boc-L-leucine methyl ester (CAS 63096-02-6) | Amino Acids [aapep.bocsci.com]

© 2026 Smolecule. All rights reserved. 3/4 Tech Support


https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1747399.htm
https://www.chemimpex.com/products/07855?srsltid=AfmBOopPnChf1qfk56WDaHa5AIsPsgmdULJv08SFGivnqx-pHKDDfpl1
https://aapep.bocsci.com/product/boc-l-leucine-methyl-ester-cas-63096-02-6-39991.html
https://www.smolecule.com/products/s8924682?utm_src=pdf-body
https://www.smolecule.com/products/s8924682?utm_src=pdf-custom-synthesis
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB1747399.htm
https://www.chemimpex.com/products/07855?srsltid=AfmBOopPnChf1qfk56WDaHa5AIsPsgmdULJv08SFGivnqx-pHKDDfpl1
https://aapep.bocsci.com/product/boc-l-leucine-methyl-ester-cas-63096-02-6-39991.html
https://www.smolecule.com/products/s8924682?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Reliability Assessment & Statistical Comparison

Specifications & Pricing

To cite this document: Smolecule. [solubility profile Boc-Met-Leu-OMe organic solvents]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b8924682#solubility-profile-

boc-met-leu-ome-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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